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Compound of Interest

Compound Name: 3C-P (hydrochloride)
Cat. No.: B1162873
Get Quote

Executive Summary

The identification of 3C-P (1-(3,5-dimethoxy-4-propoxyphenyl)propan-2-amine) presents
specific challenges in forensic toxicology due to its structural similarity to the 2C-series
phenethylamines and other regioisomers. Unlike 2C-P, which is a phenethylamine, 3C-P is an
amphetamine homologue (a-methylated). This structural nuance fundamentally alters the mass
spectral fragmentation pattern, shifting the base peak from

30 (typical of primary phenethylamines) to
44 (typical of a-methyl amines).

This protocol details a validated GC-MS workflow emphasizing chemical derivatization with
PFPA (Pentafluoropropionic anhydride) or HFBA (Heptafluorobutyric anhydride). While
underivatized analysis is possible, it often yields poor chromatographic peak shape and non-
diagnostic mass spectra dominated by low-mass amine fragments. This guide provides the
parameters necessary to generate unique, high-mass diagnostic ions for definitive
identification.

Chemical Profile & Target Analyte
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Property Detail

Common Name 3C-P

1-(3,5-dimethoxy-4-propoxyphenyl)propan-2-
IUPAC Name (_ y-4-propoxyphenyl)prop
amine

] ) Amphetamine (3,5-dimethoxy-4-propoxy
Chemical Family

substituted)
Formula (Freebase)
Molecular Weight 253.34 g/mol (Freebase)

Hydrochloride (HCI) - Requires freebasing for
Salt Form ] )

optimal GC behavior

2C-P (2,5-dimethoxy-4-propylphenethylamine) -
Key Isomer

Must be differentiated

Experimental Workflow (Logic & Causality)

The analysis requires converting the hydrophilic hydrochloride salt into a lipophilic freebase to
prevent thermal degradation in the injection port (which can cause "ghost peaks" or tailing).
Derivatization is strongly recommended to stabilize the primary amine and increase the
molecular weight of diagnostic fragments.

Sample Preparation Protocol

Step 1: Liquid-Liquid Extraction (LLE)

Dissolve 5-10 mg of sample in 1 mL deionized water.

Add 200 pL of 1.0 M NaOH (pH > 12). Rationale: Deprotonates the amine (

), rendering it soluble in organic solvents.

Add 2 mL Ethyl Acetate or Methyl tert-butyl ether (MTBE).

Vortex for 30 seconds; Centrifuge at 3000 rpm for 3 minutes.
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o Transfer the top organic layer to a clean vial.
o Evaporate to dryness under a stream of Nitrogen (
) at 40°C.

Step 2: Derivatization (Acylation) Choice of Reagent:PFPA is preferred over TFAA for better
stability and unique mass increments (

Da).

o Reconstitute dried residue in 50 pL Ethyl Acetate.

Add 50 pL PFPA (Pentafluoropropionic anhydride).

Incubate at 70°C for 20 minutes. Rationale: Ensures complete reaction of the sterically
hindered primary amine.

Evaporate to dryness under

Reconstitute in 100 pL Ethyl Acetate for injection.

Workflow Diagram

Freebasing Alkaline Hydrolysis Partitioning _ [ L/L Extraction Stabilization
Sl (el =) (NaOH, pH > 12) P (Ethyl Acetate)

Derivatization Injection

(PFPA @ 70°C)

GC-MS Analysis
(Splitless)

Click to download full resolution via product page
Figure 1: Critical workflow for converting thermal-labile salts to stable, volatile derivatives.

GC-MS Instrument Parameters

These parameters are optimized for the separation of amphetamine-class regioisomers using a
standard 5% phenyl polysiloxane column.
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Parameter Setting Rationale
) ) Maximizes sensitivity for trace
Inlet Mode Splitless (1.0 min purge)
analytes.
Sufficient to volatilize without
Inlet Temp 250°C )
thermal cracking.
) Helium, Constant Flow 1.0 Maintains consistent retention
Carrier Gas ] ]
mL/min times (RT).
Rxi-5Sil MS or DB-5MS (30m x  Standard non-polar phase;
Column

0.25mm x 0.25um)

"Sil" versions reduce bleed.

Oven Program

60°C (1 min)
20°C/min

280°C (Hold 5 min)

Fast ramp minimizes peak
broadening; final hold elutes

contaminants.

Transfer Line

280°C

Prevents condensation of high-

boiling derivatives.

Standard ionization energy for

lon Source El (70 eV), 230°C ] )
library matching.
s R Captures low mass base
can Range
J 40 - 500 peaks and molecular ions.
_ Protects filament from solvent
Solvent Delay 3.00 min

peak.

Results & Discussion: Mass Spectral Interpretation
Underivatized 3C-P

The mass spectrum of underivatized 3C-P is characterized by a dominant base peak resulting

from

-cleavage.

o Base Peak (

© 2026 BenchChem. All rights reserved. 4/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

44): The ethanamine chain cleaves at the

-carbon. Because 3C-P is an amphetamine (has an
-methyl group), the fragment is

, which has a mass of 44.

o Note: This distinguishes it from 2C-P (a phenethylamine), which lacks the methyl group
and yields a base peak of

30

e Molecular lon (

253): Typically low intensity (<5%) due to the instability of the amine radical cation.
e Other lons:

210 (Loss of propyl + H),

151 (Trimethoxybenzyl cation analog).

PFPA-Derivatized 3C-P (Recommended)

Derivatization adds the pentafluoropropionyl group (
) to the amine.
e Mechanism: The
-cleavage still dominates, but the fragment is heavier.[1]

e Base Peak (

190): The

44 amine fragment becomes
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o Calculation:

» Diagnostic High Mass lons: The molecular ion increases to

399. You will often see a strong fragment at

236 or 252 representing the aromatic core, which aids in confirming the specific "3,5-
dimethoxy-4-propoxy" substitution pattern.

Fragmentation Pathway Diagram
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Figure 2: Mass spectral fragmentation logic comparing native and derivatized forms.

Quality Assurance & Validation

To ensure the identification is legally defensible (SWGDRUG Category A/B), follow these

validation steps:

¢ Retention Index (RI) Verification:
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o Calculate the RI of 3C-P using a

alkane ladder.

o Target Rl (DB-5MS): Approximately 1650-1680 (Underivatized). Derivatization will shift
this significantly.

o Self-Validating Check: If the calculated RI deviates >20 units from the reference standard,
check for column trimming issues or active sites in the liner.

o Blank Analysis: Always run a solvent blank (Ethyl Acetate) immediately before the sample to
rule out carryover, which is common with sticky amine salts.

e Isomer Exclusion:
o 2C-P (Phenethylamine): Look for
30 base peak.
o 3C-P (Amphetamine): Look for

44 base peak.

o Critical Check: If you see
58, suspect a methamphetamine derivative (N-methylated), not 3C-P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. lon Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics
[creative-proteomics.com]

¢ To cite this document: BenchChem. [GC-MS analysis parameters for 3C-P hydrochloride
identification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162873/docs#gc-ms-analysis-parameters-for-3c-p-
hydrochloride-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

